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Compound of Interest

Compound Name: 1-Ethoxy-3-methylbutane

Cat. No.: B14745483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety data, handling

procedures, and experimental testing protocols relevant to 1-Ethoxy-3-methylbutane (CAS

No. 628-04-6). The information is intended to ensure its safe use in a laboratory and research

environment.

Chemical and Physical Properties
1-Ethoxy-3-methylbutane, also known as ethyl isoamyl ether, is a flammable liquid.[1] Its key

physical and chemical properties are summarized in the table below for easy reference.

Understanding these properties is the first step in a robust risk assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b14745483?utm_src=pdf-interest
https://www.benchchem.com/product/b14745483?utm_src=pdf-body
https://www.benchchem.com/product/b14745483?utm_src=pdf-body
https://www.iss.it/en/-/oecd-test-guidelines-for-genetic-toxicology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14745483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C7H16O [2][3][4]

Molar Mass 116.20 g/mol [2][3][4]

Appearance Clear, colorless liquid [5]

Density 0.7688 - 0.77 g/cm³ [2][4]

Boiling Point 112.5 °C to 117.3 °C [2][4]

Melting Point -95.35 °C (estimate) [2][6]

Flash Point 9 °C [4][6]

Vapor Pressure 25.6 mmHg at 25°C [4]

Health Hazard Information
1-Ethoxy-3-methylbutane is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact.[1] The following table summarizes its

hazard classifications.
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor.[1]

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects.[1]

Carcinogenicity Category 2
H351: Suspected of causing

cancer.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H336: May cause drowsiness

or dizziness.[1]

Hazardous to the Aquatic

Environment (Long-term)
Category 3

H412: Harmful to aquatic life

with long lasting effects.[1]

Symptoms of Exposure:

Inhalation: May cause respiratory irritation, drowsiness, and dizziness. Can lead to central

nervous system (CNS) depression.[1]

Skin Contact: Toxic if absorbed through the skin. Causes skin irritation and can lead to

defatting of the skin with prolonged or repeated contact.[1]

Eye Contact: Causes serious eye irritation, with symptoms that may include pain, watering,

and redness.[1]

Ingestion: Can cause central nervous system (CNS) depression.[1]
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Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 1-Ethoxy-3-methylbutane.

The following is a logical workflow for safe handling, from procurement to disposal.
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Receipt & Inventory
- Log chemical

- Verify container integrity

Secure Storage
- Flammable liquids cabinet

- Cool, dry, well-ventilated area
- Away from ignition sources

Store Safely

Pre-Experiment Preparation
- Conduct risk assessment

- Review SDS
- Prepare PPE & engineering controls

Before Use

Engineering Controls
- Use in a chemical fume hood

- Ensure proper ventilation
- Use explosion-proof equipment

Personal Protective Equipment (PPE)
- Nitrile gloves

- Chemical splash goggles
- Flame-retardant lab coat

Chemical Handling
- Ground containers to prevent static discharge

- Use non-sparking tools
- Avoid inhalation of vapors

Spill Response
- Evacuate area

- Use absorbent, non-combustible material
- Follow emergency procedures

If Spill Occurs

Post-Handling
- Decontaminate work area
- Wash hands thoroughly

After Use

Waste Disposal
- Collect in a labeled, sealed container

- Dispose as hazardous waste
- Follow institutional & local regulations

Waste Management

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Ethoxy-3-methylbutane.
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Experimental Protocols for Safety Assessment
The safety data for chemicals like 1-Ethoxy-3-methylbutane are generated using

standardized, internationally recognized experimental protocols, such as the OECD Guidelines

for the Testing of Chemicals.[3][4] Below are detailed methodologies for key experiments

relevant to the hazards of this compound.

The flash point is a critical measure of a liquid's flammability.[2] For a volatile liquid like 1-
Ethoxy-3-methylbutane, a closed-cup method is typically employed.

Principle: The test involves heating the sample in a closed cup and introducing an ignition

source at regular temperature intervals to determine the lowest temperature at which the

vapors ignite.[2]

Apparatus: Pensky-Martens Closed Cup Tester.

Methodology (based on ASTM D93):

A specific volume of the sample (e.g., 75 mL) is placed into the test cup of the Pensky-

Martens apparatus.[2]

The sample is heated at a slow, constant rate while being stirred to ensure temperature

uniformity.

At specified temperature intervals, the stirring is stopped, and an ignition source (a small

flame) is dipped into the vapor space above the liquid.

The flash point is the lowest temperature, corrected for barometric pressure, at which the

application of the ignition source causes the vapors to ignite momentarily.[2]

This test determines the short-term toxic effects of a substance applied to the skin.

Principle: A single dose of the substance is applied to the skin of an animal model (typically

rats or rabbits) and the animal is observed for a set period for signs of toxicity and mortality.

The OECD 402 guideline is a common reference.

Methodology:
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Animal Preparation: A small area of the animal's fur is clipped 24 hours before the test.

Dose Application: The test substance is applied uniformly over an area of approximately

10% of the total body surface. The area is then covered with a porous gauze dressing.

Exposure: The exposure period is typically 24 hours.

Observation: Animals are observed for mortality, body weight changes, and clinical signs

of toxicity (e.g., changes in skin, fur, eyes, and behavior) for up to 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation

period.

In vitro methods using reconstructed human epidermis (RhE) models are now standard for

assessing skin irritation potential, in line with OECD Guideline 439.

Principle: The test chemical is applied topically to a reconstructed human epidermis model.

The irritation potential is determined by the resulting cell viability, measured by the enzymatic

conversion of MTT into a colored formazan salt.[7][8][9]

Methodology (based on EpiDerm™ Skin Irritation Test):

Tissue Preparation: The RhE tissues are pre-incubated overnight in assay medium.[7]

Chemical Exposure: A small amount of 1-Ethoxy-3-methylbutane is applied directly to

the surface of three separate tissue samples. A negative control (e.g., phosphate-buffered

saline) and a positive control (e.g., 5% SDS) are run in parallel.[7] The exposure typically

lasts for 60 minutes.[7]

Post-Exposure Incubation: After exposure, the tissues are thoroughly rinsed and

transferred to fresh medium for a post-incubation period of approximately 42 hours.[7]

Viability Assay: Tissues are incubated with MTT solution for 3 hours. The mitochondrial

dehydrogenases in viable cells convert the yellow MTT to a purple formazan.[9]

Data Analysis: The formazan is extracted, and its concentration is measured

spectrophotometrically. The cell viability is expressed as a percentage relative to the
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negative control. A chemical is classified as an irritant if the mean tissue viability is

reduced below 50%.[8]

The potential to cause genetic defects is a serious long-term health concern. A standard initial

screen is the bacterial reverse mutation test, also known as the Ames test (OECD Guideline

471).

Principle: This in vitro assay uses several strains of Salmonella typhimurium and Escherichia

coli with mutations in genes involved in histidine or tryptophan synthesis, respectively. It

measures the ability of a substance to cause mutations that revert the bacteria to a state

where they can synthesize the amino acid again.[5]

Methodology:

Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (e.g., a rat liver fraction called S9) to mimic metabolic processes in the

body.

Exposure: The bacterial strains are exposed to various concentrations of 1-Ethoxy-3-
methylbutane on agar plates.

Incubation: The plates are incubated for 48-72 hours.

Scoring: The number of revertant colonies on the test plates is counted and compared to

the number on the negative control plates.

Interpretation: A substance is considered mutagenic if it produces a concentration-related

increase in the number of revertant colonies.[5]

Emergency Procedures
A clear and practiced emergency plan is essential.
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First Aid Spill / Fire

Incident Occurs
(Spill, Fire, Exposure)

Assess Situation
- Is it safe to respond?

Activate Alarm / Alert Personnel

If major incident

First Aid Response

If exposure

Spill Control / Fire Response

If spill/fire & trained

Evacuate Immediate Area Seek Professional Medical Attention

Report Incident to Safety Officer

Skin: Remove contaminated clothing.
Wash with plenty of water.

Eyes: Rinse cautiously with water
for several minutes.

Inhalation: Move to fresh air.
Call a poison center if unwell.

Spill: Use non-combustible absorbent.
Prevent entry into sewers.

Fire: Use dry chemical, CO2, or foam.
Cool containers with water spray.

Click to download full resolution via product page

Caption: Emergency Response Logic for 1-Ethoxy-3-methylbutane Incidents.

This guide is intended as a technical resource and does not replace institutional safety

protocols, regulatory requirements, or a thorough, substance-specific risk assessment, which

must be conducted before any handling of 1-Ethoxy-3-methylbutane. Always consult the most

recent Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbutane-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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